Cas no 515848-04-1 (3-Bromo-5-methoxy-4-propoxybenzonitrile)

3-Bromo-5-methoxy-4-propoxybenzonitrile structure
515848-04-1 structure
Product Name:3-Bromo-5-methoxy-4-propoxybenzonitrile
CAS No:515848-04-1
MF:C11H12BrNO2
MW:270.122482299805
MDL:MFCD02256505
CID:92926
PubChem ID:329818856
Update Time:2025-04-18

3-Bromo-5-methoxy-4-propoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-methoxy-4-n-propoxybenzonitrile
    • 3-BROMO-5-METHOXY-4-PROPOXYBENZONITRILE
    • 3-bromo-5-methoxy-4-propoxybenzenecarbonitrile
    • F3099-6744
    • CS-0314741
    • MFCD02256505
    • DTXSID70364489
    • 515848-04-1
    • FT-0679447
    • AKOS000273730
    • AS-64330
    • 3-Bromo-5-methoxy-4-propoxybenzonitrile, AldrichCPR
    • Oprea1_238900
    • ALBB-008942
    • BBL013655
    • STK408907
    • 3-Bromo-5-methoxy-4-propoxybenzonitrile
    • MDL: MFCD02256505
    • Inchi: 1S/C11H12BrNO2/c1-3-4-15-11-9(12)5-8(7-13)6-10(11)14-2/h5-6H,3-4H2,1-2H3
    • InChI Key: PLJGWERCISNRNX-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C#N)=CC(=C1OCCC)OC

Computed Properties

  • Exact Mass: 269.00500
  • Monoisotopic Mass: 269.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.41
  • Boiling Point: 321.8°C at 760 mmHg
  • Flash Point: 148.4°C
  • Refractive Index: 1.552
  • PSA: 42.25000
  • LogP: 3.11818
  • Solubility: Not determined

3-Bromo-5-methoxy-4-propoxybenzonitrile Security Information

  • Hazardous Material transportation number:UN3439
  • HazardClass:6.1
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:6.1
  • Packing Group:III
  • Safety Term:6.1

3-Bromo-5-methoxy-4-propoxybenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Bromo-5-methoxy-4-propoxybenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019098884-1g
3-Bromo-5-methoxy-4-propoxybenzonitrile
515848-04-1 95%
1g
$156.42 2023-09-01
Alichem
A019098884-5g
3-Bromo-5-methoxy-4-propoxybenzonitrile
515848-04-1 95%
5g
$459.78 2023-09-01
TRC
B432695-10mg
3-Bromo-5-methoxy-4-propoxybenzonitrile
515848-04-1
10mg
$ 50.00 2022-06-07
TRC
B432695-50mg
3-Bromo-5-methoxy-4-propoxybenzonitrile
515848-04-1
50mg
$ 65.00 2022-06-07
TRC
B432695-100mg
3-Bromo-5-methoxy-4-propoxybenzonitrile
515848-04-1
100mg
$ 80.00 2022-06-07
abcr
AB176721-500 mg
3-Bromo-5-methoxy-4-n-propoxybenzonitrile; .
515848-04-1
500mg
€272.40 2023-05-07
abcr
AB176721-1 g
3-Bromo-5-methoxy-4-n-propoxybenzonitrile; .
515848-04-1
1g
€322.50 2023-05-07
abcr
AB176721-5 g
3-Bromo-5-methoxy-4-n-propoxybenzonitrile; .
515848-04-1
5g
€907.00 2023-05-07
eNovation Chemicals LLC
D765502-0.25g
3-Bromo-5-methoxy-4-propoxybenzonitrile
515848-04-1 99%
0.25g
$235 2023-09-01
OTAVAchemicals
7018930021-50MG
3-bromo-5-methoxy-4-propoxybenzonitrile
515848-04-1 95%
50MG
$58 2023-07-08

3-Bromo-5-methoxy-4-propoxybenzonitrile Related Literature

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent